Cas no 86253-12-5 (tert-butylboronic acid)

tert-butylboronic acid structure

Product Name:tert-butylboronic acid

CAS No:86253-12-5

MF:C₄H₁₁BO₂

MW:101.939941644669

CID:3109711

PubChem ID:5156670

Update Time:2024-10-26

tert-butylboronic acid Chemical and Physical Properties

Names and Identifiers

- tert-butylboranediol
- TERT-BUTYLBORONIC ACID
- Boronic acid, (1,1-dimethylethyl)-
- Boronic acid, B-(1,1-dimethylethyl)-
- 2-Propaneboronic acid, 2-methyl- (6CI, 7CI)
- B-(1,1-Dimethylethyl)boronic acid (ACI)
- Boronic acid, (1,1-dimethylethyl)- (9CI)
- EN300-101559
- SCHEMBL1453178
- 86253-12-5
- Tert-butylboronicacid
- AKOS001036121
- B-(1,1-Dimethylethyl)boronic acid
- AT22191
- DB-415651
- t-butylboronic acid
- tert-butylboronic acid
- Inchi： 1S/C4H11BO2/c1-4(2,3)5(6)7/h6-7H,1-3H3
- InChI Key： FTPPXKVBGUSCNZ-UHFFFAOYSA-N
- SMILES： OB(C(C)(C)C)O

Computed Properties

Exact Mass: 102.0852098g/mol
Monoisotopic Mass: 102.0852098g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 55.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5Å²

Experimental Properties

Color/Form: NA
Density: 0.9±0.1 g/cm3
Melting Point: Not available
Boiling Point: 171.2±23.0 °C at 760 mmHg
Flash Point: Not available

tert-butylboronic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

tert-butylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LY194-50mg	tert-butylboronic acid	86253-12-5	95%	50mg	790.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LY194-200mg	tert-butylboronic acid	86253-12-5	95%	200mg	1974.0CNY	2021-07-17
TRC	B588788-5mg	tert-butylboronic acid	86253-12-5		5mg	$ 50.00	2022-06-07
TRC	B588788-10mg	tert-butylboronic acid	86253-12-5		10mg	$ 95.00	2022-06-07
TRC	B588788-50mg	tert-butylboronic acid	86253-12-5		50mg	$ 320.00	2022-06-07
Chemenu	CM430163-1g	Boronic acid, (1,1-dimethylethyl)-	86253-12-5	95%+	1g	$1472	2022-08-31
Enamine	EN300-101559-0.05g	tert-butylboronic acid	86253-12-5	95%	0.05g	$229.0	2023-10-28
Enamine	EN300-101559-0.1g	tert-butylboronic acid	86253-12-5	95%	0.1g	$342.0	2023-10-28
Enamine	EN300-101559-0.25g	tert-butylboronic acid	86253-12-5	95%	0.25g	$487.0	2023-10-28
Enamine	EN300-101559-0.5g	tert-butylboronic acid	86253-12-5	95%	0.5g	$768.0	2023-10-28

tert-butylboronic acid Production Method

Production Method 1

1260112-05-7

86253-12-5

Reaction Conditions

1.1 Reagents: Silica Solvents: Water ; 1 h, rt

Reference

Practical and Modular Construction of C(sp3)-Rich Alkyl Boron Compounds

Yang, Yangyang; et al, Journal of the American Chemical Society, 2021, 143(1), 471-480

Production Method 2

86253-12-5

Reaction Conditions

1.1 Reagents: Magnesium Catalysts: 1,2-Dibromoethane Solvents: Tetrahydrofuran ; > 0.5 h, reflux; 1 h, reflux; 17 h, rt
1.2 Reagents: Trimethyl borate Solvents: Tetrahydrofuran ; > 0.5 h, -78 °C; < -55 °C; 2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Visible light-enabled alkylation of enol acetates with alkylboronic acids for the synthesis of α-alkyl ketones

Li, Yunpu; et al, Organic Chemistry Frontiers, 2023, 10(7), 1710-1714

Production Method 3

99810-76-1

86253-12-5

Reaction Conditions

1.1 Reagents: Potassium bifluoride Solvents: Methanol , Water ; rt; 1 h, rt
2.1 Reagents: Silica Solvents: Water ; 1 - 2 h, rt

Reference

Alkylboronic acids as alkylating agents: photoredox-catalyzed alkylation reactions assisted by K3PO4

Yue, Fuyang; et al, Chemical Science, 2022, 13(45), 13466-13474

Production Method 4

2259-30-5

86253-12-5

Reaction Conditions

1.1 Reagents: N,N-Bis(1-methylethyl)boranamine Solvents: Tetrahydrofuran ; 5 min, 0 °C; 1 h, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 5 min, 0 °C; 30 min, 0 °C

Reference

Reaction of Grignard reagents with diisopropylaminoborane. Synthesis of alkyl, aryl, heteroaryl and allyl boronic acids from organo(diisopropyl)aminoborane by a simple hydrolysis

Bailey, Christopher L.; et al, Heterocycles, 2012, 86(1), 331-341

Production Method 5

677-22-5

86253-12-5

Reaction Conditions

1.1 Solvents: Diethyl ether
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Hydroboration. 84. Controlled and sequential hydroboration of simple representative alkenes with monoorganylboranes in tetrahydrofuran. A convenient synthesis of mixed borinic esters, R1R2BOR3, and mixed trialkylboranes, R1R2R3B. An examination of positional selectivity in the first and second states of hydroboration

Srebnik, Morris; et al, Journal of Organic Chemistry, 1989, 54(26), 6085-96

Production Method 6

1260112-05-7

86253-12-5

Reaction Conditions

1.1 Reagents: Silica Solvents: Water ; 1 - 2 h, rt

Reference

Alkylboronic acids as alkylating agents: photoredox-catalyzed alkylation reactions assisted by K3PO4

Yue, Fuyang; et al, Chemical Science, 2022, 13(45), 13466-13474

Production Method 7

1260112-05-7

86253-12-5

Reaction Conditions

1.1 Reagents: Water ; 1 h, rt

Reference

A practical and modular construction of C(sp3)-rich alkyl boron compounds

Yang, Yangyang; et al, ChemRxiv, 2020, 1, 1-9

tert-butylboronic acid Raw materials

tert-butylboronic acid Preparation Products

tert-butylboronic acid (86253-12-5)

tert-butylboronic acid Related Literature

1. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
2. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
5. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acids

86253-12-5 (tert-butylboronic acid) Related Products

Recommended suppliers

上海嵘奥生物技术有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

TAIXING JOXIN BIO-TEC CO.,LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing Jubai Biopharm

Gold Member

Audited Supplier

CN Supplier

Bulk

Suzhou Genelee Bio-Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk